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Compound of Interest

Compound Name: Carbazomycin D

Cat. No.: B034363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Carbazole alkaloids, a diverse group of nitrogen-containing heterocyclic compounds, have

garnered significant attention in the scientific community for their wide-ranging biological

activities. Found in both the plant kingdom and microbial sources, these molecules present a

rich scaffold for drug discovery and development. This guide provides an objective comparison

of the biological profiles of carbazoles derived from these two distinct origins, supported by

experimental data, detailed methodologies, and visual representations of key biological

processes.

At a Glance: Key Differences and Similarities
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Feature Plant-Derived Carbazoles Microbial Carbazoles

Primary Sources

Predominantly from the

Rutaceae family (e.g.,

Murraya, Clausena, Glycosmis

species)[1]

Primarily produced by

Actinomycetes (e.g.,

Streptomyces species)[2]

Biosynthesis

Originate from the shikimate

pathway, with 3-

methylcarbazole as a common

precursor[3]

Derived from tryptophan,

pyruvate, and acetate

molecules[2]

Structural Diversity

Often feature prenyl, geranyl,

and other complex

substitutions on the carbazole

core.

Frequently possess quinone

moieties and unique alkyl side

chains.

Prominent Examples
Mahanine, Murrayanine,

Girinimbine

Carbazomycins,

Staurosporine, Carquinostatin

Key Biological Activities
Anticancer, Antimicrobial,

Antioxidant, Neuroprotective

Potent Anticancer (often via

protein kinase inhibition),

Antimicrobial, Neuroprotective

Data Presentation: A Quantitative Comparison
The following tables summarize the quantitative data on the biological activities of

representative plant-derived and microbial carbazoles.

Table 1: Anticancer Activity (IC50 values)
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Compound Origin
Cancer Cell
Line

IC50 (µM) Reference

Mahanine
Plant (Murraya

koenigii)

Human glioma

(HS 683)
7.5

Pancreatic

cancer (Capan-2,

SW119)

3.5

Girinimbine
Plant (Murraya

koenigii)

Colon cancer

(HT-29)
10.2

Carbazomycin A

Microbial

(Streptomyces

sp.)

Breast cancer

(MCF-7)

102.6 (26.2

µg/mL)
[2]

Nasopharyngeal

cancer (KB)

117.9 (30.1

µg/mL)
[2]

Lung cancer

(NCI-H187)

72.1 (18.4

µg/mL)
[2]

Staurosporine

Microbial

(Streptomyces

staurosporeus)

Gastric cancer

(MGC803)

0.049 (23 ng/mL

at 48h)

Gastric cancer

(SGC7901)

0.079 (37 ng/mL

at 48h)

Table 2: Antimicrobial Activity (MIC values)
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Compound Origin Microorganism MIC (µg/mL) Reference

Mahanine
Plant (Murraya

koenigii)

Staphylococcus

aureus
25 [1]

Pseudomonas

aeruginosa
100 [1]

Murrayanine
Plant (Murraya

koenigii)
Bacillus subtilis 8

Carbazomycin A

Microbial

(Streptomyces

sp.)

Staphylococcus

aureus
12.5 [2]

Trichophyton

asteroides
12.5 [2]

Pyricularia

oryzae
25 [2]

Carbazomycin B

Microbial

(Streptomyces

sp.)

Pyricularia

oryzae
3.13

Table 3: Antioxidant Activity (DPPH Radical Scavenging)
Compound Origin IC50 (µM) Reference

Mahanine
Plant (Murraya

koenigii)
18.5

Girinimbine
Plant (Murraya

koenigii)
45.2

Carquinostatin A
Microbial

(Streptomyces sp.)

Noted for antioxidant

properties, specific

IC50 data is limited.

Table 4: Neuroprotective Activity
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Compound Origin Assay
EC50/IC50
(µM)

Reference

Clausenalansine

A

Plant (Clausena

lansium)

Neuroprotection

against 6-OHDA

induced cell

death in SH-

SY5Y cells

0.36 [4]

P7C3
Synthetic (Plant-

inspired)

Protection of

dopaminergic

neurons from

MPP+ toxicity

~1

Carquinostatin B

Microbial

(Streptomyces

exfoliatus)

Protection of

neuronal cells

from L-glutamate

toxicity

Potent

neuroprotective

substance,

specific EC50

data is limited.

[5]

Signaling Pathways and Mechanisms of Action
Plant-Derived Carbazoles: The Case of Mahanine
Mahanine, a prominent carbazole from the plant Murraya koenigii, exhibits potent anticancer

activity primarily through the induction of apoptosis. Its mechanism involves the intrinsic or

mitochondrial pathway of apoptosis.
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Mahanine

PI3K/Akt PathwayInhibits

Bcl-2
Downregulates

Bax

Upregulates

Activates

Inhibits

Mitochondrion

Promotes
permeabilization

Cytochrome c
Releases

Caspase-9
Activates

Caspase-3
Activates

Apoptosis
Executes

Staurosporine Protein Kinase C
(and other kinases)

Inhibits
Mitochondrion

Modulates

Cytochrome cReleases

Smac/DIABLO
Releases

AIF
Releases

Caspase-Dependent
Pathway

Caspase-Independent
Pathway

Caspases
Activates

NucleusTranslocates to

DNA
Fragmentation

Induces

Induces

Apoptosis
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Natural Source
(Plant or Microbe)

Extraction and
Fractionation

Primary Bioactivity
Screening

(e.g., Cytotoxicity, Antimicrobial)

Bioassay-Guided
Isolation of Active

Compounds

Active Fractions

Structural Elucidation
(NMR, MS, etc.)

Identified Carbazole

Secondary Assays
(Dose-response, Specificity)

Mechanism of Action
Studies (e.g., Western Blot,
Signaling Pathway Analysis)

Lead Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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